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Compound of Interest

Compound Name: Diisopropyl chloromalonate

Cat. No.: B066214 Get Quote

An In-depth Technical Guide to Diisopropyl Chloromalonate: Safety, Handling, and MSDS

This guide provides comprehensive safety, handling, and Material Safety Data Sheet (MSDS)

information for diisopropyl chloromalonate, tailored for researchers, scientists, and

professionals in drug development.

Chemical Identification and Physical Properties
Diisopropyl chloromalonate is a diester derivative of chloromalonic acid. It is important to

distinguish it from diisopropyl malonate, as the chloro- group significantly influences its

reactivity and toxicological profile.
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Property Data Reference

Chemical Name Diisopropyl chloromalonate [1][2]

CAS Number 195209-93-9, 116250-89-6 [1][2]

Molecular Formula C₉H₁₅ClO₄ [2]

Molecular Weight 222.66 g/mol (approx.)
[1] (calculated from similar

compounds)

Appearance Assumed to be a liquid
Inferred from similar

malonates[3][4]

Boiling Point No data available

Density
1.305 g/mL at 25 °C (for a

similar compound)

Note: Specific experimental data for diisopropyl chloromalonate is limited. Some data is

inferred from structurally similar compounds like diethyl chloromalonate and diisopropyl

malonate.

Hazard Identification and GHS Classification
While a specific GHS classification for diisopropyl chloromalonate is not readily available,

based on the data for analogous compounds like diethyl chloromalonate and diisopropyl

malonate, it is prudent to handle it as a hazardous substance.[5][6]

Anticipated Hazards:

Skin Corrosion/Irritation: Likely to cause skin irritation, potentially severe.[6][7] The

analogous diethyl chloromalonate is classified as causing severe skin burns.

Serious Eye Damage/Irritation: Likely to cause serious eye irritation or damage.[6][7] Diethyl

chloromalonate is classified as causing serious eye damage.[5]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[6][7]

Signal Word:DANGER (based on analogous compounds)
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Hazard Statements (Anticipated):

H314: Causes severe skin burns and eye damage.

H315: Causes skin irritation.[6][7]

H319: Causes serious eye irritation.[6][7]

H335: May cause respiratory irritation.[6][7]

Precautionary Statements (Recommended):

Prevention: P260 (Do not breathe vapors), P264 (Wash skin thoroughly after handling), P280

(Wear protective gloves/protective clothing/eye protection/face protection).[5]

Response: P301+P330+P331 (IF SWALLOWED: Rinse mouth. Do NOT induce vomiting),

P303+P361+P353 (IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower), P305+P351+P338 (IF IN EYES: Rinse cautiously with water

for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing),

P310 (Immediately call a POISON CENTER or doctor).

Storage: P405 (Store locked up).[8]

Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[8][9]

First-Aid Measures
Immediate medical attention is required in case of exposure.[5] Always show the Safety Data

Sheet to the attending medical professional.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[5][10] Remove contact lenses if present and easy to do.[5] Continue rinsing and

seek immediate medical attention.[5][10]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water

and soap for at least 15 minutes.[5][11] Seek immediate medical attention.[5]
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Inhalation: Remove person to fresh air and keep comfortable for breathing.[8] If not

breathing, give artificial respiration.[5] Do not use mouth-to-mouth if the victim ingested or

inhaled the substance.[5] Call a POISON CENTER or doctor immediately.

Ingestion: Rinse mouth with water.[5][12] DO NOT induce vomiting.[5] Never give anything

by mouth to an unconscious person. Call a physician or Poison Control Center immediately.

Handling and Storage
Proper handling and storage are crucial to minimize risk.

Safe Handling: Wear appropriate personal protective equipment (PPE).[5] Use only under a

chemical fume hood to ensure adequate ventilation.[5] Avoid contact with skin, eyes, and

clothing, and avoid breathing vapors or mist.[5][13] Take measures to prevent the buildup of

electrostatic charge.[13]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[5][7] Store

locked up in a designated corrosives area.[5][8] Incompatible materials include strong

oxidizing agents, strong acids, and strong bases.[5]

Personal Protective Equipment (PPE)
A comprehensive PPE program is essential when working with diisopropyl chloromalonate.

[14][15][16]

Eye/Face Protection: Wear chemical safety goggles and a face shield where splash potential

exists.[14][15] Eye protection should comply with OSHA 29 CFR 1910.133 or European

Standard EN166.[4]

Skin and Body Protection: Wear a chemical-resistant apron, coveralls, or a full-body suit as

needed.[17] Protective clothing should be selected based on the potential for contact.

Hand Protection: Wear chemical-resistant gloves (e.g., Butyl rubber, Nitrile rubber) tested to

ASTM standard D6978.[18] Breakthrough time of the glove material should be considered for

the specific work duration.
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Respiratory Protection: When engineering controls are insufficient, use a NIOSH/MSHA-

approved respirator.[4] An air-purifying respirator with an organic vapor cartridge may be

suitable in certain conditions, but a self-contained breathing apparatus (SCBA) is required for

emergencies or high concentrations.[14][15][17]
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Personal Protective Equipment (PPE) Selection

Task Assessment
(Handling, Transfer, Spill)

Engineering Controls
(Fume Hood Available?)

Respiratory Protection
- NIOSH-approved respirator

- Organic vapor cartridge

No

Hand Protection
- Chemical-resistant gloves

(e.g., Butyl, Nitrile)

Yes

Eye/Face Protection
- Chemical safety goggles

- Face shield (if splash risk)

Body Protection
- Chemical-resistant apron

- Lab coat

Click to download full resolution via product page

Caption: PPE selection workflow for handling Diisopropyl Chloromalonate.
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Accidental Release and Fire-Fighting Measures
Accidental Release:

Evacuate: Evacuate personnel to safe areas and ensure adequate ventilation.[13]

Control Ignition Sources: Remove all sources of ignition.[13]

Containment: Prevent further leakage or spillage if safe to do so. Do not let the product

enter drains.[5][7]

Clean-up: Soak up with inert absorbent material (e.g., sand, silica gel, acid binder,

universal binder, sawdust).[5] Keep in suitable, closed containers for disposal.[5]

Fire-Fighting:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO₂).[19]

Specific Hazards: Thermal decomposition can lead to the release of irritating and toxic

gases and vapors, such as carbon monoxide (CO), carbon dioxide (CO₂), and hydrogen

chloride gas.[5]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA)

pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[5]
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Emergency Response Workflow: Exposure Incident

Exposure Occurs
(Skin/Eye/Inhalation)

Remove victim from source
Move to fresh air

Decontaminate
- Remove clothing

- Flush skin/eyes with water (15 min)

Call for Emergency
Medical Assistance

Provide SDS to
Emergency Responders

Click to download full resolution via product page

Caption: Flowchart for emergency response to an exposure incident.

Toxicological Information
Detailed toxicological studies on diisopropyl chloromalonate are not widely available. The

information is largely extrapolated from similar compounds.

Acute Toxicity: No specific oral, dermal, or inhalation LC50/LD50 data is available for

diisopropyl chloromalonate.[7] The toxicological properties have not been fully

investigated.[5]
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Carcinogenicity: There are no known carcinogenic chemicals in the related compound,

diisopropyl malonate.[7]

Other Information: The material is expected to be destructive to the tissues of the mucous

membranes, upper respiratory tract, eyes, and skin. Symptoms of exposure could include a

burning sensation, coughing, wheezing, laryngitis, shortness of breath, headache, nausea,

and vomiting.

Experimental Protocol: Representative Synthesis
Researchers handling this compound may also be involved in its synthesis. The following is a

representative protocol for the chlorination of a malonic ester, adapted from procedures for

similar compounds.[20] Extreme caution must be exercised.

Objective: To synthesize Diisopropyl 2-chloromalonate from Diisopropyl malonate.

Materials:

Diisopropyl malonate

Sulfuryl chloride (SO₂Cl₂)

Nitrogen gas (for inert atmosphere)

Glass reactor with overhead stirrer, dropping funnel, condenser, and temperature probe

Methodology:

Reactor Setup: A multi-neck round-bottom flask or glass reactor is oven-dried, assembled

while hot, and allowed to cool under a stream of dry nitrogen.

Charging Reactant: Charge the reactor with Diisopropyl malonate (1.0 eq).

Addition of Chlorinating Agent: Begin stirring and add sulfuryl chloride (1.1 to 1.2 eq)

dropwise via the addition funnel. Maintain the internal temperature below 25°C using an ice

bath. This addition is exothermic.
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Reaction: After the addition is complete, remove the ice bath and slowly heat the reaction

mixture to 40-45°C.[20]

Monitoring: Monitor the reaction progress by Gas Chromatography (GC) or Thin Layer

Chromatography (TLC). The reaction is typically maintained for 4-5 hours or until the starting

material is consumed.[20]

Work-up (Caution): The reaction generates HCl and SO₂ gas, which must be scrubbed

through a basic solution (e.g., NaOH). Once the reaction is complete, the mixture is cooled

to room temperature. The crude product, diisopropyl chloromalonate, is often used without

further purification, as fractional distillation can be hazardous.[20] Any unreacted sulfuryl

chloride and dissolved gases are typically removed under reduced pressure.

Safety Note: This reaction should only be performed in a well-ventilated chemical fume hood by

trained personnel. The off-gassing of HCl and SO₂ is significant and hazardous.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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